Cas no 1240587-27-2 (2-(4-Trifluoromethyl-benzyl)-piperazine)

• Product Name: 2-(4-Trifluoromethyl-benzyl)-piperazine
• CAS No: 1240587-27-2
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 2760292
• PubChem ID: 53922106
• Update Time: 2025-04-21

2-(4-Trifluoromethyl-benzyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-TRIFLUOROMETHYL-BENZYL)-PIPERAZINE
• SCHEMBL14775161
• AB36641
• (S)-2-(4-TRIFLUOROMETHYL-BENZYL)-PIPERAZINE
• 907971-33-9
• (R)-2-(4-TRIFLUOROMETHYL-BENZYL)-PIPERAZINE
• ILELGBVFBKPDRD-UHFFFAOYSA-N
• 2-(4-(Trifluoromethyl)benzyl)piperazine
• AB36645
• 1240587-27-2
• 1240584-10-4
• 2-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• AB36647
• DTXSID401241116
• 2-(4-Trifluoromethyl-benzyl)-piperazine

• Inchi： 1S/C12H15F3N2/c13-12(14,15)10-3-1-9(2-4-10)7-11-8-16-5-6-17-11/h1-4,11,16-17H,5-8H2
• InChI Key： ILELGBVFBKPDRD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC1CNCCN1)(F)F

Computed Properties

• Exact Mass: 244.11873297Da
• Monoisotopic Mass: 244.11873297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.1Ų